Cas no 2639416-60-5 (2-(3,3-Difluorocyclobutyl)ethane-1-sulfonamide)
2-(3,3-Difluorocyclobutyl)ethane-1-sulfonamide is a fluorinated sulfonamide derivative featuring a cyclobutyl core with geminal difluorination. The presence of the difluorocyclobutyl group enhances metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry for drug discovery. The sulfonamide moiety offers potential for hydrogen bonding and interactions with biological targets, while the ethane spacer provides structural flexibility. This compound is particularly useful in the development of enzyme inhibitors or receptor modulators due to its balanced physicochemical properties. Its synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships in pharmaceutical research.
2639416-60-5 structure
Product Name:2-(3,3-Difluorocyclobutyl)ethane-1-sulfonamide
CAS No:2639416-60-5
MF:C6H11F2NO2S
MW:199.218847513199
CID:5642007
PubChem ID:165899357
Update Time:2025-05-26
2-(3,3-Difluorocyclobutyl)ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2639416-60-5
- EN300-27784276
- 2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide
- 2-(3,3-Difluorocyclobutyl)ethane-1-sulfonamide
-
- Inchi： 1S/C6H11F2NO2S/c7-6(8)3-5(4-6)1-2-12(9,10)11/h5H,1-4H2,(H2,9,10,11)
- InChI Key： PKLMSUROKVOAFG-UHFFFAOYSA-N
- SMILES： S(CCC1CC(C1)(F)F)(N)(=O)=O
Computed Properties
- Exact Mass: 199.04785609g/mol
- Monoisotopic Mass: 199.04785609g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 68.5Ų
2-(3,3-Difluorocyclobutyl)ethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27784276-1g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 1g |
$1343.0 | 2023-09-09 | ||
| Enamine | EN300-27784276-5g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 5g |
$3894.0 | 2023-09-09 | ||
| Enamine | EN300-27784276-10g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 10g |
$5774.0 | 2023-09-09 | ||
| Enamine | EN300-27784276-0.05g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 95.0% | 0.05g |
$1129.0 | 2025-03-19 | |
| Enamine | EN300-27784276-0.1g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 95.0% | 0.1g |
$1183.0 | 2025-03-19 | |
| Enamine | EN300-27784276-0.25g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 95.0% | 0.25g |
$1235.0 | 2025-03-19 | |
| Enamine | EN300-27784276-0.5g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 95.0% | 0.5g |
$1289.0 | 2025-03-19 | |
| Enamine | EN300-27784276-1.0g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 95.0% | 1.0g |
$1343.0 | 2025-03-19 | |
| Enamine | EN300-27784276-2.5g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 95.0% | 2.5g |
$2631.0 | 2025-03-19 | |
| Enamine | EN300-27784276-5.0g |
2-(3,3-difluorocyclobutyl)ethane-1-sulfonamide |
2639416-60-5 | 95.0% | 5.0g |
$3894.0 | 2025-03-19 |
2-(3,3-Difluorocyclobutyl)ethane-1-sulfonamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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